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A new meta-diamide insecticide, broflanilide, demonstrates high efficacy against pyrethroid-

resistant insect populations, offering a promising alternative for vector control and resistance

management. This guide provides a detailed comparison of broflanilide and pyrethroids,

summarizing key performance data, experimental protocols, and modes of action.

Broflanilide, a novel active ingredient classified by the Insecticide Resistance Action Committee

(IRAC) in the new Group 30, targets the GABA-gated chloride channel in the insect nervous

system.[1][2] This unique mode of action distinguishes it from pyrethroids (IRAC Group 3),

which target voltage-gated sodium channels.[3] Extensive studies have shown that broflanilide

is effective against both susceptible and pyrethroid-resistant mosquito strains, indicating a lack

of cross-resistance.[1][4] This makes it a valuable tool for controlling insect populations where

pyrethroid resistance is widespread.

Performance Data: Broflanilide vs. Pyrethroids
The following tables summarize the comparative efficacy of broflanilide and pyrethroids from

various laboratory and semi-field studies.

Table 1: Efficacy of Broflanilide against Pyrethroid-Susceptible and -Resistant Mosquito Strains
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Insecticide
Mosquito
Strain

Assay Type Key Finding Citation

Broflanilide

Anopheles

gambiae s.s.

(Kisumu -

susceptible)

CDC Bottle

Bioassay

LC50: 8.5µ

g/bottle

Broflanilide

Anopheles

gambiae s.l.

(Covè -

pyrethroid-

resistant)

CDC Bottle

Bioassay

LC50: 18.1µ

g/bottle

Broflanilide

Anopheles

gambiae s.s.

(Kisumu -

susceptible) &

An. gambiae s.s.

(Muleba-Kis -

pyrethroid-

resistant)

Bottle Bioassay

No significant

difference in LC

values between

strains.

Broflanilide

Wild pyrethroid-

resistant

Anopheles

gambiae s.l.

Experimental Hut

Trial

57-66% mortality,

similar to

pirimiphos-

methyl CS.

Table 2: Residual Efficacy of Broflanilide on Different Surfaces
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Insecticide
Formulation

Application
Rate

Surface
Duration of
>80% Mortality

Citation

Broflanilide WP

(VECTRON™

T500)

100 mg/m² & 150

mg/m²
Mud and Cement 6-14 months

Broflanilide

50WP

(Prototype)

50, 100, 200

mg/m²
Concrete

8 months

(Kisumu strain)

Broflanilide

50WP (Improved

Formulation)

100 mg/m² Mud 5-6 months

Broflanilide

50WP (Improved

Formulation)

100 mg/m² Concrete

94-100%

mortality for the

full trial duration

Experimental Protocols
CDC Bottle Bioassay
The CDC bottle bioassay is a standardized method to assess insecticide susceptibility. The

protocol involves the following steps:

Bottle Preparation: Glass bottles are coated with a solution of the insecticide in acetone. The

acetone is then evaporated, leaving a uniform layer of the insecticide on the inner surface.

Control bottles are treated with acetone only.

Mosquito Exposure: Non-blood-fed female mosquitoes (typically 2-5 days old) are introduced

into the bottles in cohorts of 25.

Observation: Mortality is recorded at regular intervals, typically up to 72 hours post-

exposure, due to the delayed mortality effect observed with broflanilide. Lethal

concentrations (e.g., LC50, LC99) are determined using probit analysis.

Wall Cone Bioassay

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This assay is used to evaluate the residual efficacy of insecticides on treated surfaces.

Surface Treatment: Test surfaces, such as mud or cement blocks, are sprayed with a specific

concentration of the insecticide formulation.

Cone Placement: WHO plastic cones are fixed to the treated surfaces.

Mosquito Exposure: Adult female mosquitoes are introduced into the cones and exposed to

the treated surface for a defined period.

Mortality Assessment: After exposure, mosquitoes are transferred to holding cups with

access to a sugar solution, and mortality is recorded at specified time points (e.g., 24, 48, 72

hours).

Experimental Hut Trials
Experimental hut trials are semi-field studies designed to evaluate the performance of indoor

residual spraying (IRS) products under simulated real-world conditions.

Hut Construction: Huts are designed to mimic local housing structures and are fitted with

window traps to capture exiting mosquitoes.

Insecticide Application: The interior walls and ceilings of the huts are sprayed with the

insecticide at a target dose.

Mosquito Release: Laboratory-reared or wild-caught mosquitoes are released into the huts.

Data Collection: Outcomes measured include mortality of free-flying mosquitoes, blood-

feeding inhibition, and induced exiting rates.

Visualizing the Mechanisms and Workflows
Mode of Action: A Comparative View
The following diagram illustrates the distinct molecular targets of broflanilide and pyrethroids

within the insect's nervous system.
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Caption: Comparative mode of action of broflanilide and pyrethroids.

Experimental Workflow: CDC Bottle Bioassay
The diagram below outlines the key steps in a typical CDC bottle bioassay for assessing

insecticide susceptibility.
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Caption: Workflow of a CDC bottle bioassay for insecticide resistance monitoring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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